Cas no 54555-78-1 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester)

• Product Name: Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
• CAS No: 54555-78-1
• MF: C₁₈H₃₇NO₅S
• MW: 379.555084943771
• CID: 1589887
• Update Time: 2024-09-11

Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester

• Inchi： 1S/C18H37NO5S/c1-4-5-8-12-17(20)13-11-16-19(25(3,22)23)15-10-7-6-9-14-18(21)24-2/h17,20H,4-16H2,1-3H3
• InChI Key： USRPHJBSMMPNLJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCCN(CCCC(O)CCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 379.23941

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 490.7±55.0 °C(Predicted)
• PSA: 83.91
• pka: 15.25±0.20(Predicted)